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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

Cat. No.: B565743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for

Dodecanedioic Acid-13C12, a stable isotope-labeled compound crucial for various research

and development applications. While the isotopic labeling with Carbon-13 does not significantly

alter the chemical hazards compared to its unlabeled counterpart, adherence to rigorous safety

procedures is paramount to ensure the well-being of laboratory personnel and the integrity of

experimental outcomes. This document synthesizes available safety data, outlines proper

handling and storage procedures, and provides emergency response guidance.

Hazard Identification and Classification
Dodecanedioic Acid-13C12 is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. Based on the data for its non-labeled

analogue, the compound presents the following hazards:

Eye Irritation: Causes serious eye irritation (H319).[1][2][3][4][5]

Skin Irritation: Causes skin irritation (H315).[5][6][7]

Respiratory Irritation: May cause respiratory tract irritation (H335).[6][7][8]

Combustibility: The substance is a combustible solid.[8] Finely dispersed particles can form

explosive mixtures with air.[8]
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The signal word for this chemical is Warning.[3][4][6][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of Dodecanedioic Acid-13C12 is

essential for its safe handling and storage.

Property Value Reference

Chemical Formula HO₂¹³C(¹³CH₂)₁₀¹³CO₂H [8][9]

Molecular Weight 242.21 g/mol [6][7][8][9]

Appearance White solid/crystalline powder [1][8]

Solubility
Insoluble in water. Miscible

with alcohol and ether.
[8]

Melting Point 127 - 129°C [1]

Flash Point Not applicable [6][7][8][9]

Autoignition Temperature 390 °C / 734 °F [9]

Toxicological Data
Toxicological data for Dodecanedioic Acid-13C12 is limited. The following data for the non-

labeled dodecanedioic acid provides a strong indication of its toxicological profile.

Metric Value Species Route Reference

Acute Oral LD50 > 3,000 mg/kg Rat Oral [1][8]

Acute Dermal

LD50
> 6,000 mg/kg Rabbit Dermal [1]

Repeated Dose

NOAEL
1,800 mg/kg Rat Oral (13 Weeks) [4]

The material is not classified as harmful by ingestion based on available evidence.[8] Long-

term exposure to high concentrations of dust may lead to respiratory issues.[8]
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Experimental Protocols: Safe Handling Workflow
Adherence to a standardized workflow is critical when handling Dodecanedioic Acid-13C12.

The following diagram illustrates the key stages from receipt to disposal.
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Safe Handling Workflow for Dodecanedioic Acid-13C12

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b565743?utm_src=pdf-body-img
https://www.benchchem.com/product/b565743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Eye Protection: Chemical safety goggles are required.[2][8]

Hand Protection: Wear suitable protective gloves.[6][7][8]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent respirator should be used.[6][7][8]

Skin and Body Protection: A lab coat and appropriate footwear should be worn. Ensure that

skin is not exposed.

Storage and Incompatibility
Proper storage is crucial to maintain the stability and integrity of Dodecanedioic Acid-13C12
and to prevent hazardous reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[1][2]

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong

reducing agents.[8][9]

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills:

Clean up spills immediately.

Avoid breathing dust.[8]

Wear appropriate PPE.

Carefully sweep up the solid material and place it in a suitable, labeled container for

disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10560361&countryCode=FR&language=en
https://datasheets.scbt.com/sc-214947.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/659525
https://www.sigmaaldrich.com/HK/zh/product/aldrich/659525
https://datasheets.scbt.com/sc-214947.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/659525
https://www.sigmaaldrich.com/HK/zh/product/aldrich/659525
https://datasheets.scbt.com/sc-214947.pdf
https://www.benchchem.com/product/b565743?utm_src=pdf-body
https://www.columbuschemical.com/MSDS/SDS/Dodecanedioic%20Acid%200039.pdf
https://www.fishersci.fr/store/msds?partNumber=10560361&countryCode=FR&language=en
https://datasheets.scbt.com/sc-214947.pdf
https://www.fishersci.com/store/msds?partNumber=AC111885000&countryCode=US&language=en
https://datasheets.scbt.com/sc-214947.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Major Spills:

Evacuate the area and alert emergency responders.[8]

Prevent the generation of dust clouds.

Ventilate the area if it is safe to do so.

First Aid Measures
Immediate and appropriate first aid can significantly mitigate the effects of exposure.

Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][2][8][9]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of water for at

least 15 minutes. If irritation

persists, seek medical

attention.

[1][2][8][9]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[1][2][8][9]

Ingestion

Do not induce vomiting. Wash

out mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

[1][8][9]
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Firefighting Measures
Dodecanedioic Acid-13C12 is a combustible solid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][8][9]

Specific Hazards: Dust clouds may form an explosive mixture with air.[8] Hazardous

combustion products include carbon monoxide and carbon dioxide.[1][8][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][8][9]

Disposal Considerations
Dispose of Dodecanedioic Acid-13C12 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.[8][10]

Logical Risk Assessment Process
A systematic risk assessment should be conducted before commencing any work with

Dodecanedioic Acid-13C12.
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Risk Assessment Process for Dodecanedioic Acid-13C12

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle Dodecanedioic Acid-13C12, minimizing risks
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and fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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